Copper acetoarsenite

• CAS: 12002-03-8
• Synonyms: C.I. Pigment Green 21; Basle Green; C.I. 77410; Cupric Acetoarsenite; Genuine Paris Green; Imperial Green; Mineral Green; Mitis green; Mountain Green; Neuwied Green; New Green; Paris green; Patent Green; Powder Green; Schweinfurt green; Swedish Green
• Molecular Formula: Cu(C₂H₃O₂)₂·3Cu(AsO₂)₂
• Molecular Weight: 1013.8 g/mol
• SMILES: CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2]
• InChI: InChI=1S/2C2H4O2.6AsHO2.4Cu/c2*1-2(3)4;6*2-1-3;;;;/h2*1H3,(H,3,4);6*(H,2,3);;;;/q;;;;;;;;4*+2/p-8
• InChIKey: HTSABAUNNZLCMN-UHFFFAOYSA-F
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992), Soluble in acids; insoluble in alcohol and water.

Generic substitution of arsenical reference materials introduces quantifiable error in analytical calibration-Scheele's green differs in color profile, lead arsenate in phytotoxicity. Copper acetoarsenite (CAS 12002-03-8), with defined C₄H₆As₆Cu₄O₁₆ stoichiometry and 44.34% arsenic, eliminates this variable. • Exact reference for ICP-MS/HPLC arsenic quantification • Defined particle morphology per Farrar (1940) mortality benchmarks • Characterized dual degradation pathways (photo-oxidation & humidity crystallization) for cultural heritage conservation

Copper Acetoarsenite: Composition & Core Hazards

Copper acetoarsenite (CAS 12002-03-8), commonly known as Paris green or emerald green, is an inorganic compound with the formula Cu(C₂H₃O₂)₂·3Cu(AsO₂)₂ and a molar mass of 1013.79 g/mol [1]. It appears as an emerald-green crystalline powder that is practically insoluble in water but unstable in acids, bases, and toward hydrogen sulfide [2]. The compound contains approximately 44.34% arsenic by mass, which is the primary driver of its extreme acute toxicity [1]. Its historical significance spans dual applications as a vibrant pigment (C.I. Pigment Green 21) and as an agricultural insecticide, though both uses have been largely discontinued due to its profound human health and environmental hazards [3].

• [1] DrugFuture. Cupric Acetoarsenite. CAS Registry Number: 12002-03-8. Molecular Formula: C4H6As6Cu4O16. Percent Composition: C 4.74%, H 0.60%, As 44.34%, Cu 25.07%, O 25.25%. View Source
• [2] CAMEO Chemicals. COPPER ACETOARSENITE. Chemical Datasheet. NOAA. Insoluble in water. Decomposes on prolonged heating in water. Unstable in acids and bases. View Source
• [3] Wikipedia. Paris green. Copper acetoarsenite. C.I. Pigment Green 21. Extremely toxic arsenic-based pigment. View Source

Copper Acetoarsenite: Substitution Risks

Generic substitution among arsenical insecticides or copper-based green pigments is not scientifically defensible. Copper acetoarsenite exhibits a specific combination of physicochemical properties—including its defined particle size distribution, acetic acid-mediated crystal morphology, and distinct degradation pathways—that directly govern its performance in both pesticidal and pigment applications [1]. Substituting with Scheele's green (copper arsenite) introduces a different color profile (yellowish-green vs. blue-green) and altered stability [2]. Replacing it with lead arsenate or calcium arsenate in insecticidal contexts alters both the speed of action and phytotoxicity profile [3]. These differences are quantifiable and directly impact application outcomes, making generic interchange a material risk to experimental reproducibility and application efficacy.

• [1] Farrar, M. D. (1940). Particle Size of Paris Green as Related to Toxicity and Repellency to the Mexican Bean Beetle. Journal of Economic Entomology, 33(3), 477-483. View Source
• [2] Wikipedia. Scheele's green. Cupric hydrogen arsenite, CuHAsO₃. Yellowish-green pigment. Unstable in presence of sulfides. View Source
• [3] Moznette, G. F. (1930). Relative Effects of Bordeaux Mixture And Of Hydrated Lime On Arsenical Sprays in the Control Of the Pecan Leaf Case-Bearer. Journal of Economic Entomology, 23(4), 691–699. View Source

Copper Acetoarsenite: Differentiation Evidence

Insecticidal Efficacy vs. Acid Lead Arsenate

In a controlled field trial targeting the pecan leaf case-bearer, copper acetoarsenite (Paris green) demonstrated superior insecticidal efficacy compared to acid lead arsenate when both were formulated with Bordeaux mixture and standardized to equivalent metallic arsenic content [1]. This head-to-head comparison establishes a clear performance delta for end-users considering arsenical stomach poisons for chewing insect control.

Evidence Dimension	Insecticidal efficacy against pecan leaf case-bearer
Target Compound Data	Paris green-Bordeaux mixture combination
Comparator Or Baseline	Acid lead arsenate-Bordeaux mixture combination
Quantified Difference	Paris green-Bordeaux mixture was more effective than acid lead arsenate-Bordeaux mixture when both contained approximately the same quantity of metallic arsenic
Conditions	Field trial on pecan foliage; both arsenicals used in combination with Bordeaux mixture at equivalent metallic arsenic content

Why This Matters

For procurement decisions in historical insecticide research or specialized agricultural applications, this data confirms that copper acetoarsenite provides higher efficacy per unit of arsenic applied compared to lead arsenate, directly impacting application rates and cost-effectiveness.

• [1] Moznette, G. F. (1930). Relative Effects of Bordeaux Mixture And Of Hydrated Lime On Arsenical Sprays in the Control Of the Pecan Leaf Case-Bearer. Journal of Economic Entomology, 23(4), 691–699. View Source

Particle Size-Dependent Toxicity

The insecticidal activity of copper acetoarsenite is highly dependent on particle size. A study comparing three distinct particle size fractions demonstrated a clear inverse relationship between particle diameter and both mortality and feeding deterrence against the Mexican bean beetle [1]. This provides a critical specification for any procurement intended for insecticidal research or application.

Evidence Dimension	Mortality and feeding damage of Mexican bean beetle
Target Compound Data	Average diameter of 1.1 μm particles
Comparator Or Baseline	Average diameters of 12 μm (intermediate) and 22 μm (coarsest) particles
Quantified Difference	1.1 μm particles caused highest mortality and least feeding; 22 μm particles caused lowest mortality and greatest feeding
Conditions	Applied as spray or dust to bean foliage against Epilachna varivestis

Why This Matters

Procurement specifications for copper acetoarsenite intended for insecticidal use must include particle size distribution data. A finer grind (approximately 1 μm) is essential for maximizing biological activity and achieving consistent experimental outcomes.

• [1] Farrar, M. D. (1940). Particle Size of Paris Green as Related to Toxicity and Repellency to the Mexican Bean Beetle. Journal of Economic Entomology, 33(3), 477-483. View Source

Acute Oral Toxicity Profile

Copper acetoarsenite exhibits an oral LD50 of 22 mg/kg in rats and 100 mg/kg in female rats [1]. The probable oral lethal dose for humans is estimated at 5-50 mg/kg [2]. While class-level inference suggests all arsenical insecticides share high toxicity, the specific LD50 value is essential for risk assessment and safe handling protocols.

Evidence Dimension	Acute oral toxicity (LD50) in rats
Target Compound Data	LD50 = 22 mg/kg (oral-rat); LD50 = 100 mg/kg (female rats, Gaines)
Comparator Or Baseline	Class-level: arsenical insecticides (e.g., lead arsenate, calcium arsenate) also exhibit high acute toxicity; human lethal dose estimate 5-50 mg/kg
Quantified Difference	Quantified LD50 values establish baseline for handling; no direct comparator data found in search
Conditions	Standard acute oral toxicity assay; species: rat

Why This Matters

For safety and regulatory compliance, the precise LD50 value is a mandatory specification for procurement. It informs the required personal protective equipment (PPE), engineering controls, and waste disposal protocols.

• [1] DrugFuture. Cupric Acetoarsenite. Toxicity: LD50 orally in female rats: 100 mg/kg (Gaines). View Source
• [2] CAMEO Chemicals. COPPER ACETOARSENITE. Health Hazard: Probable oral lethal dose for humans is 5-50 mg/kg. View Source

Dual Degradation Pathways: Light & Humidity

Copper acetoarsenite degrades via two distinct, environmentally triggered pathways: light-promoted arsenic oxidation (As³⁺ → As⁵⁺) and moisture-promoted arsenolite (As₂O₃) crystallization [1]. This dual pathway differentiates it from simpler copper-arsenic pigments like Scheele's green, which primarily degrades via sulfide-induced discoloration [2].

Evidence Dimension	Degradation mechanism and products
Target Compound Data	Light: Surface-stratified arsenic oxidation to amorphous As⁵⁺-rich compounds; Humidity (RH ≥ 95%): Arsenolite (As₂O₃) crystallization
Comparator Or Baseline	Scheele's green (copper arsenite): Degrades in presence of sulfides and chemical pollutants, causing color change; Verdigris: Color change from blue-green to green within months
Quantified Difference	Copper acetoarsenite exhibits dual, condition-specific degradation pathways; Scheele's green degradation is primarily sulfide-driven; exact rate constants not found
Conditions	UVA-visible light; relative humidity ≥ 95%; oil paint medium

Why This Matters

For conservation science and cultural heritage applications, understanding the specific degradation pathways of copper acetoarsenite is critical for designing appropriate storage and display conditions (e.g., strict control of light and humidity) that differ from those required for other copper-based pigments.

• [1] Monico, L., et al. (2025). Discovering the dual degradation pathway of emerald green in oil paints: The effects of light and humidity. Science Advances, 11(47). DOI: 10.1126/sciadv.ady1807. View Source
• [2] Wikipedia. Scheele's green. Instability of color in the presence of sulfides and various chemical pollutants. View Source

Colorimetric Comparison with Scheele's Green

Copper acetoarsenite provides a brilliant blue-green to green color, whereas Scheele's green (copper arsenite) is a distinctly yellowish-green [1][2]. This color difference arises from the incorporation of acetate in the crystal structure of Paris green, which modifies its optical properties.

Evidence Dimension	Pigment hue
Target Compound Data	Brilliant blue-green to green (varies with grind: pale blue-green when very finely ground, deeper green when coarsely ground)
Comparator Or Baseline	Scheele's green: Yellowish-green; Verdigris: Blue-green shifting to green
Quantified Difference	Qualitative hue difference: copper acetoarsenite is blue-green; Scheele's green is yellow-green. No quantitative colorimetric data (e.g., CIELAB) found in search.
Conditions	Visual assessment; historical pigment references

Why This Matters

For art restoration, pigment analysis, or specialized industrial colorants, the precise hue is non-negotiable. Substituting Scheele's green for copper acetoarsenite will result in a visibly different, yellower green that alters the aesthetic and historical accuracy of the application.

• [1] Wikipedia. Paris green. Color ranges from pale blue green when very finely ground, to a deeper green when coarsely ground. View Source
• [2] Wikipedia. Scheele's green. Yellowish-green pigment. View Source

Copper Acetoarsenite: Application Scenarios

Historical Insecticide Research & Method Validation

Copper acetoarsenite is an essential reference material for validating historical pesticide application methods and for studying the evolution of agricultural pest control. Its well-documented efficacy, particularly the particle size-dependent mortality data established by Farrar (1940) [1], provides a benchmark for comparing modern insecticides and for understanding the performance characteristics that drove its widespread adoption in the late 19th and early 20th centuries.

Art Conservation & Pigment Degradation

This compound serves as a critical model system for understanding the degradation mechanisms of arsenic-based pigments in cultural heritage objects. The dual degradation pathways—light-induced oxidation and humidity-induced crystallization—elucidated by Monico et al. (2025) [2] provide a scientific foundation for developing targeted conservation strategies, including precise environmental control specifications for museum storage and display.

Arsenic Speciation Reference Standard

Due to its defined stoichiometry (C₄H₆As₆Cu₄O₁₆) and high arsenic content (44.34%) [3], copper acetoarsenite can be utilized as a certified reference material or calibration standard for analytical methods aimed at detecting and quantifying arsenical pesticide residues in historical soil samples or for forensic investigations involving arsenic poisoning.

Toxicology Reference for Arsenic Exposure

The compound's established acute toxicity profile, with an oral LD50 of 22 mg/kg in rats and a probable human lethal dose of 5-50 mg/kg [4], makes it a valuable reference toxicant for comparative toxicology studies and for calibrating in vitro assays designed to assess the cellular impact of trivalent arsenic species.

• [1] Farrar, M. D. (1940). Particle Size of Paris Green as Related to Toxicity and Repellency to the Mexican Bean Beetle. Journal of Economic Entomology, 33(3), 477-483. View Source
• [2] Monico, L., et al. (2025). Discovering the dual degradation pathway of emerald green in oil paints: The effects of light and humidity. Science Advances, 11(47). DOI: 10.1126/sciadv.ady1807. View Source
• [3] DrugFuture. Cupric Acetoarsenite. Percent Composition: As 44.34%. View Source
• [4] CAMEO Chemicals. COPPER ACETOARSENITE. Health Hazard: Probable oral lethal dose for humans is 5-50 mg/kg. View Source